Cas no 1033753-01-3 (4-Isobutylphenylboronic Acid Pinacol Ester)

4-Isobutylphenylboronic Acid Pinacol Ester Properties

Names and Identifiers

• 2-(4-Isobutylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 4-Isobutylphenylboronic acid, pinacol ester
• 4-Isobutylphenylboronic aicd, pinacol ester
• 4,4,5,5-tetramethyl-2-[4-(2-methylpropyl)phenyl]-1,3,2-dioxaborolane

• MDL： MFCD05663842
• InChIKey： HBCAMNZOIJNSQD-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H25BO2/c1-12(2)11-13-7-9-14(10-8-13)17-18-15(3,4)16(5,6)19-17/h7-10,12H,11H2,1-6H3
• SMILES： CC(C)CC1=CC=C(C=C1)B2OC(C)(C)C(C)(C)O2

Computed Properties

• Exact Mass: 260.19500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Heavy Atom Count: 19

Experimental Properties

• LogP: 3.18430
• PSA: 18.46000
• Density: 0.96±0.1 g/cm3 (20 ºC 760 Torr),

4-Isobutylphenylboronic Acid Pinacol Ester Security Information

4-Isobutylphenylboronic Acid Pinacol Ester Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%